Cas no 132577-23-2 (Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester)
![Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester structure](https://www.kuujia.com/scimg/cas/132577-23-2x300.png)
132577-23-2 structure
Product Name:Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester
CAS No:132577-23-2
Molecular Formula:C12H14N2O4
Molecular Weight:0
CID:1231006
Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester Properties
Names and Identifiers
-
- Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester
- ethyl 2-[(4-hydroxyphenyl)hydrazinylidene]-3-oxobutanoate
-
- InChIKey: LHCCVJIVDUBHRD-CNLUSAEGSA-N
- Inchi: 1S/C12H14N2O4/c1-3-18-12(17)11(8(2)15)14-13-9-4-6-10(16)7-5-9/h4-7,15-16H,3H2,1-2H3/b11-8?,14-13+
- SMILES: O(C(C(=C(C([H])([H])[H])O[H])/N=N/C1C([H])=C([H])C(=C([H])C=1[H])O[H])=O)C([H])([H])C([H])([H])[H]
Computed Properties
- Exact Mass: 250.09542
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 5
- Monoisotopic Mass: 250.095357g/mol
- Heavy Atom Count: 18
- Complexity: 344
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.9
- Topological Polar Surface Area: 91.5
- Molecular Weight: 250.25g/mol
Experimental Properties
- LogP: 1.38520
- PSA: 87.99
- Refractive Index: 1.552
- Boiling Point: 395.1±44.0 °C at 760 mmHg
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
- Flash Point: 192.7±28.4 °C
- Density: 1.2±0.1 g/cm3
Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester Suppliers
Hubei Rhino Pharmaceutical Tech.co.,Ltd.
(CAS:132577-23-2)
MR./MRS.:WANG JING LI
Phone:13165688766
Email:3008058303@qq.com
Web:https://www.chem960.com/company/190540/
Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester Related Literature
-
Xinglong Zhang Chem. Sci., 2020,11, 9309-9324
-
3. Front cover
-
Koki Yamamoto,Kyojiro Morikawa,Hisashi Shimizu,Hiroki Sano,Yutaka Kazoe Lab Chip, 2022,22, 1162-1170
-
B. van der Meer,L. Filion,M. Dijkstra Soft Matter, 2016,12, 3406-3411
-
Meng-Mei Lv,Zhan Wu,Ru-Qin Yu,Jian-Hui Jiang Chem. Commun., 2020,56, 6668-6671
-
Liangjun Zhao RSC Adv., 2017,7, 43772-43779
-
Jack Devonport,John Spencer,George E. Kostakis Dalton Trans., 2021,50, 12069-12073
-
Eitan Yohanan Phys. Chem. Chem. Phys., 2022,24, 854-860
-
10. Contents list
132577-23-2 (Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester) Related Products
- 503612-47-3(Apixaban)
- 1074549-89-5(1-(4-Methoxyphenyl)-7-oxo-6-[4-(2-oxo-1-piperidinyl)phenyl]-6,7-dihydro-1H-pyrazolo[3,4-c]pyridine-3-carboxamide)
- 1686149-74-5(1-(4-Methoxyphenyl)-6-[4-(5-methyl-2-oxo-1-piperidinyl)phenyl]-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxamide)
- 1421823-20-2(Ethyl 6-{4-[(5-chloropentanoyl)amino]phenyl}-1-(4-methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylate)
- 1423803-24-0(6-(4-Aminophenyl)-1-(4-methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxamide)
- 1449510-64-8(Apixaban Impurity 26)
- 1801881-17-3(Apixaban Impurity 23)
- 503612-74-6
- 1620494-29-2(Apixaban Impurity 29)
- 1620494-31-6(Apixaban Impurity 47)
Recommended suppliers
Taian Jiayue Biochemical Co., Ltd
Gold Member
CN Supplier
Bulk

Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
CN Supplier
Reagent
https://www.chem960.com/company/190540/

Shanghai Wibson Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk

Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
CN Supplier
Reagent

Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
